CID 85443881

• Molecular Formula: C5H10F6PSn
• Molecular Weight: 333.81 g/mol
• InChI: InChI=1S/C2HF6P.3CH3.Sn/c3-1(4,5)9-2(6,7)8;;;;/h9H;3*1H3
• InChI Key: HVYZIPRPPOPGIC-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)C.C(F)(F)(F)PC(F)(F)F

Description

CID 85443881 (referred to as "CID" in ) is a chemical compound characterized by its unique structure and chromatographic behavior. The compound’s structure (Figure 1A in ) reveals distinct functional groups and stereochemical features, which were analyzed using gas chromatography-mass spectrometry (GC-MS). The GC-MS total ion chromatogram (Figure 1B) demonstrates its elution profile, while vacuum distillation fractionation (Figure 1C) highlights its distribution across different fractions, suggesting variability in volatility or polarity . The mass spectrum (Figure 1D) provides critical fragmentation patterns, aiding in structural confirmation.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 85443881 involves specific synthetic routes and reaction conditions. Typically, the synthesis starts with the selection of appropriate starting materials, followed by a series of chemical reactions under controlled conditions. The reaction conditions, such as temperature, pressure, and the use of catalysts, play a crucial role in determining the yield and purity of the final product.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up to meet the demand. This involves optimizing the synthetic routes to ensure cost-effectiveness and efficiency. The use of large-scale reactors, continuous flow systems, and advanced purification techniques are common in industrial production to achieve high-quality products.

Chemical Reactions Analysis

Types of Reactions: CID 85443881 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles under controlled conditions.

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For instance, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound. Substitution reactions result in the replacement of specific functional groups with new ones, leading to structurally diverse products.

Scientific Research Applications

CID 85443881 has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may serve as a probe or reagent for studying biological processes. In medicine, this compound could be investigated for its potential therapeutic properties. Additionally, it finds applications in various industrial processes, such as the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 85443881 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s mode of action and potential therapeutic applications.

Comparison with Similar Compounds

Structural Analogues: Oscillatoxin Derivatives

CID 85443881 shares structural similarities with oscillatoxin derivatives (), such as:

• Oscillatoxin D (CID 101283546): Contains a macrocyclic lactone core but lacks the methyl substitution present in CID 185389 (30-methyl-oscillatoxin D).
• Oscillatoxin E (CID 156582093) and Oscillatoxin F (CID 156582092): Differ in hydroxylation patterns and side-chain modifications compared to this compound .

Table 1: Structural Comparison of this compound and Oscillatoxin Derivatives

Compound (CID)	Core Structure	Key Substituents	Molecular Weight (Da)*
This compound	Macrocyclic lactone	Methyl, hydroxyl groups	~450–500 (estimated)
Oscillatoxin D (101283546)	Macrocyclic lactone	Hydroxyl, ethyl side chain	532.6
30-Methyl-oscillatoxin D (185389)	Macrocyclic lactone	Methyl, hydroxyl groups	546.6

*Molecular weights for oscillatoxin derivatives are inferred from typical structural analogs.

Physicochemical and Pharmacokinetic Properties

While this compound lacks explicit solubility or LogP data, comparisons can be drawn to structurally unrelated compounds with similar analytical profiles:

Table 2: Physicochemical Properties of this compound and Reference Compounds

Property	This compound (Inferred)	CAS 1254115-23-5 (CID 57416287)	CAS 1046861-20-4 (CID 53216313)
Molecular Formula	Not specified	C₇H₁₄N₂O	C₆H₅BBrClO₂
Molecular Weight (Da)	~450–500	142.20	235.27
LogP (iLOGP)	~2.0 (estimated)	1.83	0.0
Solubility (ESOL)	Moderate	86.7 mg/mL	0.24 mg/mL
Bioavailability Score	Low (inferred)	0.55	0.55

Key Observations :

• This compound’s higher molecular weight and structural complexity suggest lower solubility compared to smaller molecules like CID 57416285.
• Unlike CID 53216313, which exhibits blood-brain barrier (BBB) penetration, this compound’s macrocyclic structure likely restricts BBB permeability .